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Compound of Interest

Compound Name: Ehida

Cat. No.: B1195364

Welcome to the technical support center for pediatric Ethylenediaminetetraacetic acid (EHIDA)
imaging, also known as hepatobiliary scintigraphy or a HIDA scan. This resource is designed
for researchers, scientists, and drug development professionals to provide guidance on
overcoming challenges and ensuring high-quality data acquisition and interpretation.

Frequently Asked Questions (FAQSs)

Q1: What is the primary purpose of a pediatric EHIDA scan?

Al: A pediatric EHIDA scan is a nuclear medicine imaging procedure used to evaluate the
function of the liver, gallbladder, and bile ducts.[1][2][3][4][5][6][7][8] It is particularly useful for
diagnosing conditions such as biliary atresia, cholecystitis (inflammation of the gallbladder), bile
duct obstruction, and bile leaks after surgery or trauma.[2][3][5][6][7][9][10][11][12]

Q2: Which radiopharmaceuticals are most commonly used for pediatric EHIDA imaging?

A2: The most common radiotracers are Technetium-99m (99mTc)-labeled iminodiacetic acid
(IDA) derivatives, such as 99mTc-disofenin (DISIDA) and 99mTc-mebrofenin (BriDA).[13]
99mTc-mebrofenin is often preferred in infants with high bilirubin levels (hyperbilirubinemia).[13]
[14]

Q3: Is sedation always necessary for pediatric EHIDA scans?
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A3: Sedation is not always required but may be necessary for young children or those who are
unable to remain still for the duration of the scan.[15][16] Movement can cause artifacts that
degrade image quality.[17] The decision to sedate should be made in consultation with the
nuclear medicine department and is often required for high-resolution imaging.[16][18] In some
cases, sedation may interfere with the results, as it can slow digestion.[1]

Q4: What are the typical fasting requirements for a pediatric EHIDA scan?

A4: Fasting requirements vary by age. Generally, children should have nothing to eat or drink
for 4-6 hours before the scan.[1][4][19][20][21][22] For infants, the fasting period may be
shorter, around 2-3 hours.[21][22] Prolonged fasting (greater than 24 hours) should be avoided
as it can lead to a false-positive result.[23]

Q5: What is the role of phenobarbital premedication?

A5: In infants being evaluated for neonatal jaundice, premedication with phenobarbital (5
mg/kg/day for 3-5 days) can enhance the secretion of bile.[9][13] This increases the specificity
of the test in differentiating biliary atresia from other causes of jaundice.[9][13]

Q6: When is cholecystokinin (CCK) used in a pediatric EHIDA scan?

A6: Cholecystokinin (CCK) or its synthetic analog, sincalide, is a hormone that stimulates the
gallbladder to contract and empty bile.[2][8][21][22] It is used to calculate the gallbladder
ejection fraction (GBEF), which helps in diagnosing chronic gallbladder disease (chronic
cholecystitis).[11][24] CCK can also be administered before the radiotracer in patients with
prolonged fasting to empty a full gallbladder and prevent a false-positive study.[14][23]

Troubleshooting Guide
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Problem/Observation

Potential Cause(s)

Recommended Action(s)

Non-visualization of the

gallbladder within 1 hour

Acute cholecystitis, prolonged
fasting (>24 hours), severe
liver disease, non-fasting state,

recent narcotic use.[23]

- Administer morphine to
increase pressure in the
common bile duct, which may
promote gallbladder filling. -
Obtain delayed images at 3-4
hours and, if necessary, up to
24 hours.[23][25] - If the
patient has been fasting for an
extended period, consider pre-
treatment with CCK to empty
the gallbladder before the
scan.[14][23]

No tracer activity in the small

intestine by 24 hours

Biliary atresia, severe

hepatocellular disease.[9]

- This finding is highly
suggestive of biliary atresia in
neonates, but severe liver
disease can have a similar
appearance.[9][25] - Correlate
with clinical findings, liver
function tests, and other
imaging modalities. - Liver
biopsy may be required for a
definitive diagnosis.[26][27]

Slow movement of the

radiotracer through the liver

Hepatocellular dysfunction,
bile duct obstruction.[10][11]
[24]

- Evaluate for underlying liver
disease. - Assess for any
blockages in the bile ducts. -
Correlate with liver enzyme
levels and ultrasound findings.
[26]

Radiotracer detected outside

of the biliary system

Bile leak, often a complication
of surgery or trauma.[10][11]
[24][28]

- Identify the location and
extent of the leak. - If the
amount of tracer accumulating
outside the biliary tract is

significant, surgical
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intervention may be indicated.

[9]

Low gallbladder ejection
fraction (<35%)

Chronic cholecystitis.[24][28]

- This indicates impaired
gallbladder function. -
Correlate with the patient's

clinical symptoms.

False-positive for biliary atresia

Prematurity, delayed scan
(after 45 days of life), milder
jaundice.[29]

- Be aware of factors that can
affect the accuracy of the scan.
[29][30] - Consider the

patient's overall clinical picture.

Image Artifacts

Patient motion, metallic
objects, improper equipment
calibration.[17][31][32][33][34]

- Use appropriate
immobilization techniques or
sedation for pediatric patients.
[15][17][35] - Ensure all
metallic items are removed
before the scan.[12][17] -
Regular quality control of the

gamma camera is essential.

Experimental Protocols
Patient Preparation

o Fasting:

o Infants (0-6 months): NPO (nothing by mouth) for 2-3 hours prior to the scan.[21][22]

o Children (7 months - 4 years): NPO for 4 hours before the scan.[22]

o Children (>4 years): NPO for 4-6 hours before the scan.[1][4][20][22]

e Medication Review:

o Withhold opiates and morphine-derived medications for at least 6-24 hours before the

scan as they can interfere with results.[1][21][22][25]
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Premedication for Biliary Atresia Evaluation:

o Administer phenobarbital orally at a dose of 5 mg/kg/day for 3 to 5 days leading up to the
scan.[9][13][25]

Radiopharmaceutical Administration

Radiopharmaceutical: 99mTc-mebrofenin or 99mTc-disofenin.

Dosage:

o The standard administered activity is 1.85 MBqg/kg (0.05 mCi/kg).[13]

o A minimum administered activity of 18.5 MBq (0.5 mCi) is recommended.[13][14]

o For infants with hyperbilirubinemia being evaluated for biliary atresia, a minimum dose of
37 MBq (1.0 mCi) of 99mTc-mebrofenin is preferred.[13][14]

Administration: Intravenous injection.

Image Acquisition

Equipment: A large-field-of-view gamma camera with a low-energy, high-resolution
collimator.[14]

Patient Positioning: The patient should be in the supine position.

Imaging Sequence:

o Begin dynamic imaging immediately after radiotracer injection.

o Acquire images of the liver, biliary tree, and abdomen for approximately 1 hour.[21]

o If the gallbladder is not visualized, or if there is no tracer in the small intestine, delayed
imaging at 3-4 hours and up to 24 hours may be necessary.[21][25]

Pharmacologic Intervention (if required):
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o CCK (Sincalide) for GBEF: If the gallbladder is visualized, administer sincalide (0.02
pg/kg) intravenously over 30-60 minutes.[14] Acquire images for another 30 minutes to

calculate the gallbladder ejection fraction.[2]

o Morphine Augmentation: If the gallbladder is not seen but there is activity in the common

bile duct and small intestine, morphine may be administered to aid in gallbladder

visualization.[10][14]

Quantitative Data Summary

Parameter

Value

Notes

Radiopharmaceutical Dosage

1.85 MBg/kg (0.05 mCi/kg)[13]

Minimum of 18.5 MBq (0.5
mCi). For neonatal
hyperbilirubinemia, a minimum
of 37 MBq (1.0 mCi) of 99mTc-
mebrofenin is recommended.
[13][14]

Phenobarbital Premedication

5 mg/kg/day for 3-5 days[9][13]
[25]

Used to enhance biliary
excretion in infants suspected

of having biliary atresia.

Sincalide (CCK) Dosage

0.02 pg/kg[14]

Administered intravenously
over 30-60 minutes for GBEF

calculation.

Normal Gallbladder Ejection
Fraction (GBEF)

>30% to 35%[24]

A lower value may indicate

chronic cholecystitis.

Fasting Times

2-6 hours

Varies by age; see protocol

section for specifics.

Imaging Duration

1-4 hours, potentially up to 24
hours[10][12][21][24]

Initial imaging is typically 1
hour, with delayed images as

needed.

Visualizations
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Patient Preparation

Pediatric Patient with Suspected
Hepatobiliary Dysfunction

:

Fasting (2-6 hours)

G

Withhold Opiates

Phenobarbital Premedication
(if Biliary Atresia suspected)

/

Imaging Procedure

IV Injection of
99mTc-labeled IDA

}

Dynamic Imaging (1 hour)

!

Gallbladder Visualized?

No

Pharmacol%ic Intervention

Yes

Administer Morphine

(to aid GB filling)

Administer CCK

(for GBEF)

/Image An%lysis & Diag

Delayed Imaging
(3-24 hours)

}

Tracer in Bowel?

lYes/No
A4

nosis\

& Diagnosis

Final Interpretation

© 2025 BenchChem. All rights reserved.

7/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Excretion
into Bile

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1195364?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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